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Compound of Interest

Compound Name:
4-(4-Bromophenyl)-4-

hydroxypiperidine

Cat. No.: B1199205 Get Quote

Technical Support Center: 4-(4-Bromophenyl)-4-
hydroxypiperidine
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of 4-(4-Bromophenyl)-4-
hydroxypiperidine.

Frequently Asked Questions (FAQs)
Q1: What is 4-(4-Bromophenyl)-4-hydroxypiperidine and what are its primary applications?

A1: 4-(4-Bromophenyl)-4-hydroxypiperidine is a chemical compound with the molecular

formula C11H14BrNO. It is a metabolite of the antipsychotic drug Bromperidol.[1] In a research

and development context, it serves as a key building block and intermediate in the synthesis of

various pharmaceutical compounds, particularly those targeting neurological disorders.[2]

Q2: What are the main hazards associated with 4-(4-Bromophenyl)-4-hydroxypiperidine?

A2: According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-(4-Bromophenyl)-4-hydroxypiperidine is classified as follows:

Skin irritation (Category 2)[3]
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Serious eye irritation (Category 2)[3]

May cause respiratory irritation (Specific target organ toxicity – single exposure, Category 3)

[3]

Q3: What are the recommended storage conditions for this compound?

A3: Proper storage is crucial to maintain the stability and integrity of 4-(4-Bromophenyl)-4-
hydroxypiperidine. The recommended storage conditions are:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]

For long-term storage, a temperature of 4°C is recommended, and the compound should be

protected from light.[1]

If dissolved in a solvent, store at -80°C for up to 6 months or -20°C for up to 1 month,

protected from light.[1]

Q4: What personal protective equipment (PPE) should be worn when handling this compound?

A4: To ensure personal safety, the following PPE is mandatory when handling 4-(4-
Bromophenyl)-4-hydroxypiperidine:

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with EN

166 or OSHA's eye and face protection regulations in 29 CFR 1910.133.[4]

Hand Protection: Wear appropriate chemical-resistant gloves.[5]

Skin and Body Protection: Wear a lab coat, and consider additional protective clothing to

prevent skin exposure.[4][5]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[3][4] If

ventilation is inadequate, a NIOSH/MSHA or European Standard EN 149 approved respirator

may be necessary.[4]
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This guide addresses specific issues that may arise during experiments involving 4-(4-
Bromophenyl)-4-hydroxypiperidine.

Issue 1: Accidental Spill

Small Spill:

Ensure adequate ventilation and wear appropriate PPE.

Avoid generating dust.[6]

Carefully sweep up the solid material and place it into a suitable, labeled container for

disposal.[4]

Clean the spill area thoroughly with soap and water.

Large Spill:

Evacuate the area immediately.

Alert your institution's safety officer and follow emergency protocols.

Prevent the spill from entering drains or waterways.[6]

Only trained personnel with appropriate respiratory protection and protective clothing

should handle the cleanup.[6]

Issue 2: Unexpected Reaction Outcome During Synthesis (e.g., Low Yield in Grignard

Reaction)

Potential Cause: Incomplete reaction or side reactions.

Troubleshooting Steps:

Ensure Anhydrous Conditions: The Grignard reaction is highly sensitive to moisture.

Ensure all glassware is oven-dried and solvents are anhydrous.
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Monitor Reaction Progress: Use techniques like Thin Layer Chromatography (TLC) to

monitor the consumption of the starting material.

Control Addition Rate: Add the Grignard reagent dropwise to the ketone solution to

maintain a gentle reflux and minimize side reactions.

Purification: Employ column chromatography or recrystallization to purify the final product

and remove byproducts.

Issue 3: In case of personal exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[5][7]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. If skin irritation occurs, get medical advice/attention.[7]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial

respiration. Seek medical attention if you feel unwell.[3][7]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water if the person is

conscious. Never give anything by mouth to an unconscious person. Get immediate medical

attention.[7]

Quantitative Data Summary
Property Value Reference

Molecular Weight 256.14 g/mol [1]

Melting Point 167-170 °C [3]

Boiling Point 361 °C at 760 mmHg [3]

Flash Point 172.1 °C [3]

Density 1.436 g/cm³ [3]
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Experimental Protocol: Synthesis via Grignard
Reaction
This protocol is a representative example for the synthesis of aryl-4-hydroxypiperidines and can

be adapted for 4-(4-Bromophenyl)-4-hydroxypiperidine.

Materials:

Magnesium turnings

Iodine crystal (as initiator)

Anhydrous Tetrahydrofuran (THF)

1-Bromo-4-bromobenzene

N-Boc-4-piperidone

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Grignard Reagent Formation:

Under an inert atmosphere (e.g., nitrogen or argon), add magnesium turnings and a single

crystal of iodine to a flame-dried, three-necked round-bottom flask equipped with a reflux

condenser and a dropping funnel.

Add a small amount of anhydrous THF to cover the magnesium.

In the dropping funnel, prepare a solution of 1-bromo-4-bromobenzene in anhydrous THF.

Add a small portion of the 1-bromo-4-bromobenzene solution to the magnesium

suspension to initiate the reaction (indicated by a color change and gentle reflux).
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Once the reaction starts, add the remaining 1-bromo-4-bromobenzene solution dropwise

at a rate that maintains a gentle reflux.

After the addition is complete, stir the mixture at room temperature for 1 hour to ensure the

complete formation of the Grignard reagent.

Reaction with N-Boc-4-piperidone:

In a separate flask, dissolve N-Boc-4-piperidone in anhydrous THF.

Cool the Grignard reagent solution to 0 °C in an ice bath.

Add the N-Boc-4-piperidone solution dropwise to the Grignard reagent.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2 hours.

Workup and Purification:

Cool the reaction mixture to 0 °C and quench the reaction by the slow, dropwise addition

of a saturated aqueous NH₄Cl solution.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel.
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Caption: Decision workflow for handling a spill of 4-(4-Bromophenyl)-4-hydroxypiperidine.
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Handling 4-(4-Bromophenyl)
-4-hydroxypiperidine
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Caption: Mandatory Personal Protective Equipment (PPE) for handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1199205#4-4-bromophenyl-4-hydroxypiperidine-
handling-and-safety-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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